Cas no 2376903-72-7 (tert-butyl (6S)-6-hydroxy-2-azaspiro[3.4]octane-2-carboxylate)

• Product Name: tert-butyl (6S)-6-hydroxy-2-azaspiro[3.4]octane-2-carboxylate
• CAS No: 2376903-72-7
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD31805339
• CID: 5096235
• PubChem ID: 97289968
• Update Time: 2026-03-02

tert-butyl (6S)-6-hydroxy-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (6S)-6-hydroxy-2-azaspiro[3.4]octane-2-carboxylate
• tert-Butyl (S)-6-hydroxy-2-azaspiro[3.4]octane-2-carboxylate
• P19859
• (6S)-2-Boc-6-hydroxy-2-azaspiro[3.4]octane
• 2376903-72-7
• CS-0197851
• SCHEMBL22915089
• PS-18357
• AT10220
• MFCD31805339
• t-Butyl (6S)-6-hydroxy-2-azaspiro[3.4]octane-2-carboxylate
• tert-butyl(6S)-6-hydroxy-2-azaspiro[3.4]octane-2-carboxylate

• MDL： MFCD31805339
• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(15)13-7-12(8-13)5-4-9(14)6-12/h9,14H,4-8H2,1-3H3/t9-/m0/s1
• InChI Key： YFPCKEAWCYQRAV-VIFPVBQESA-N
• SMILES： C1C2(CC[C@H](O)C2)CN1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl (6S)-6-hydroxy-2-azaspiro[3.4]octane-2-carboxylate

Introduction to Tert-butyl (6S)-6-hydroxy-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2376903-72-7)

Tert-butyl (6S)-6-hydroxy-2-azaspiro[3.4]octane-2-carboxylate, a compound with the CAS number 2376903-72-7, is a fascinating molecule that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the spirocyclic class of molecules, which are known for their unique structural and functional properties. The presence of a tert-butyl group and a specific stereochemical configuration at the 6S position adds to its complexity and potential biological activity.

The molecular structure of tert-butyl (6S)-6-hydroxy-2-azaspiro[3.4]octane-2-carboxylate consists of an azaspirocycle, which is a spirocyclic compound featuring an azacycloalkane core linked to another cycloalkane ring. This unique structural motif imparts distinct conformational flexibility and reactivity, making it a valuable scaffold for drug discovery and development. The compound's stereochemistry, particularly the (6S) configuration, plays a crucial role in determining its biological interactions and efficacy.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacological agents. These molecules often exhibit high binding affinity and selectivity towards biological targets, making them promising candidates for therapeutic applications. The hydroxyl group at the 6-position and the tert-butyl ester moiety contribute to the compound's solubility and metabolic stability, which are critical factors in drug design.

One of the most intriguing aspects of tert-butyl (6S)-6-hydroxy-2-azaspiro[3.4]octane-2-carboxylate is its potential role in modulating neurological pathways. Studies have suggested that spirocyclic compounds can interact with various neurotransmitter systems, including serotonin and dopamine receptors. The specific stereochemistry of this compound may influence its ability to bind to these receptors, thereby affecting neural signaling and potentially offering therapeutic benefits in conditions such as depression, anxiety, and neurodegenerative disorders.

Recent research has also explored the pharmacokinetic properties of this compound. The tert-butyl group enhances lipophilicity, which can improve membrane permeability and oral bioavailability. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, which may enhance binding affinity to biological targets. These features make tert-butyl (6S)-6-hydroxy-2-azaspiro[3.4]octane-2-carboxylate an attractive candidate for further development as a lead compound in drug discovery programs.

The synthesis of tert-butyl (6S)-6-hydroxy-2-azaspiro[3.4]octane-2-carboxylate presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, are employed to achieve the desired stereochemical purity. These synthetic strategies not only highlight the compound's structural complexity but also demonstrate the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

In conclusion, tert-butyl (6S)-6-hydroxy-2-azaspiro[3.4]octane-2-carboxylate represents a promising pharmacological entity with significant potential in therapeutic applications. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an excellent candidate for further investigation in drug discovery and development. As research continues to uncover new insights into its biological activity and mechanisms of action, this compound is poised to play a crucial role in the advancement of pharmaceutical science.